Cas no 43167-40-4 (2-acetamido-3-(5-methoxy-1H-indol-3-yl)propanoic acid)

• Product Name: 2-acetamido-3-(5-methoxy-1H-indol-3-yl)propanoic acid
• CAS No: 43167-40-4
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 928787
• PubChem ID: 335748
• Update Time: 2025-05-27

2-acetamido-3-(5-methoxy-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• n-acetyl-5-methoxy-dl-tryptophan monohydrate
• (2S)-2-acetamido-3-(5-methoxy-1H-indol-3-yl)propanoic acid
• N-ACETYL-5-METHOXY-DL-TRYPTOPHAN
• N-ACETYL-5-METHOXY-L-TRYPTOPHAN
• N-Acetyl-5-methoxytryptophan
• Tryptophan,N-acetyl-5-methoxy
• 2-acetamido-3-(5-methoxy-1H-indol-3-yl)propanoic acid
• EN300-18713017
• A-1476
• SY308796
• N
• A-acetyl-5-methoxy-D-tryptophan
• MFCD09756733
• NSC-346590
• Na-acetyl-5-methoxy-D-tryptophan
• MFCD01677312
• NSC346590
• 2-acetamido-3-(5-methoxy-1H-indol-3-yl)propanoicacid
• SY263228
• 67010-09-7
• Nalpha-acetyl-5-methoxy-D-tryptophan
• SY301157
• 43167-40-4
• DTXSID20319540
• SCHEMBL19766756
• MFCD31556169
• DS-012875

• Inchi： 1S/C14H16N2O4/c1-8(17)16-13(14(18)19)5-9-7-15-12-4-3-10(20-2)6-11(9)12/h3-4,6-7,13,15H,5H2,1-2H3,(H,16,17)(H,18,19)
• InChI Key： IJODSTPSSWJSBC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(=CN2)CC(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 294.12200
• Monoisotopic Mass: 276.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 91.4A^2

Experimental Properties

• Density: 1.321
• Boiling Point: 608.8°C at 760 mmHg
• Flash Point: 322°C
• Refractive Index: 1.623
• PSA: 100.65000
• LogP: 1.63490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Serotonins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives Serotonins

Additional information on 2-acetamido-3-(5-methoxy-1H-indol-3-yl)propanoic acid

Comprehensive Overview of 2-acetamido-3-(5-methoxy-1H-indol-3-yl)propanoic acid (CAS No. 43167-40-4)

2-acetamido-3-(5-methoxy-1H-indol-3-yl)propanoic acid (CAS No. 43167-40-4) is a bioactive compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique indole backbone and methoxy substitution, plays a pivotal role in the study of neurotransmitter analogs and metabolic pathways. Researchers are particularly interested in its potential applications in neurological health and enzyme modulation, making it a subject of ongoing scientific exploration.

The structural complexity of 2-acetamido-3-(5-methoxy-1H-indol-3-yl)propanoic acid includes an acetamido group and a propanoic acid moiety, which contribute to its solubility and reactivity. These features are critical for its interactions with biological systems, particularly in the context of amino acid metabolism and signal transduction. Recent studies have highlighted its relevance in gut-brain axis research, a trending topic in microbiome and mental health discussions. This aligns with growing public interest in natural compounds and their effects on cognitive function.

From a synthetic chemistry perspective, CAS No. 43167-40-4 is often utilized as a building block for more complex molecules. Its indole ring is a common motif in pharmaceutical intermediates, especially those targeting serotonin-related pathways. This connection has led to increased searches for "indole derivatives in medicine" and "5-methoxy tryptophan analogs," reflecting its niche yet impactful role in drug development. The compound’s stability under physiological conditions also makes it a candidate for prodrug formulations, a hot topic in drug delivery optimization.

In analytical chemistry, 2-acetamido-3-(5-methoxy-1H-indol-3-yl)propanoic acid is frequently analyzed using HPLC and mass spectrometry techniques. Its distinct UV absorption profile due to the methoxy-indole chromophore facilitates detection in complex matrices. This property is valuable for researchers investigating biomarker discovery, another area of high interest in precision medicine. Online queries such as "HPLC methods for indole analysis" underscore the technical demand for this compound’s characterization.

The safety profile of CAS No. 43167-40-4 is well-documented in non-clinical studies, with no significant toxicity concerns reported at standard research concentrations. However, as with all bioactive substances, proper handling protocols are emphasized in laboratory settings. This aligns with broader industry trends toward green chemistry and sustainable research practices, topics frequently searched by academic and industrial professionals alike.

Future research directions for 2-acetamido-3-(5-methoxy-1H-indol-3-yl)propanoic acid may explore its structure-activity relationships in greater depth, particularly regarding its potential anti-inflammatory properties. The intersection of tryptophan metabolism and immune response is a rapidly evolving field, with this compound serving as a valuable tool for mechanistic studies. Such applications resonate with current searches for "natural anti-inflammatory agents" and "immune-modulating amino acids," demonstrating its relevance to contemporary health trends.

In summary, 2-acetamido-3-(5-methoxy-1H-indol-3-yl)propanoic acid (CAS No. 43167-40-4) represents a multifaceted compound with diverse scientific applications. Its structural features bridge organic chemistry, biochemistry, and pharmacology, making it a subject of persistent interest across disciplines. As research continues to uncover its potential, this molecule remains at the forefront of discussions about bioactive small molecules and their roles in advancing human health.